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Compound of Interest

Compound Name: 9,10-Phenanthrenedione

Cat. No.: B147406 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 9,10-Phenanthrenedione in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 9,10-Phenanthrenedione

Synonyms: 9,10-Phenanthraquinone, Phenanthrenequinone[1][2]

CAS Number: 84-11-7[1][3]

Hazard Identification and Classification
9,10-Phenanthrenedione is classified as a hazardous substance. The primary hazards are:

Skin Irritation: Causes skin irritation.[1][3]

Eye Irritation: Causes serious eye irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1][4]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[5]
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GHS Pictograms:

GHS07: Exclamation mark[2][3]

GHS09: Environmental hazard[2]

Signal Word: Warning[1][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9,10-Phenanthrenedione is

provided below.

Property Value

Appearance Orange-red solid/crystals[6]

Molecular Formula C₁₄H₈O₂[6][7]

Molecular Weight 208.21 g/mol [6][7]

Melting Point 206-209 °C[6]

Boiling Point Approximately 360 °C[6]

Solubility in Water Slightly soluble (7.5 mg/L)[2]

Odor Odorless[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 9,10-Phenanthrenedione.

The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Must conform to EN166 (EU)

or NIOSH (US) standards.[1]

Hands
Chemical-resistant gloves

(e.g., nitrile).

Double gloving is

recommended for extended

handling. Gloves must be

inspected before use and

changed immediately if

contaminated.[8]

Body Laboratory coat.

A chemical-resistant apron or

coveralls may be necessary for

larger quantities or when there

is a risk of significant

exposure.

Respiratory
Required when dusts are

generated.

A NIOSH-approved N95 dust

mask or a full-face respirator

with a particulate filter may be

necessary depending on the

scale of work and ventilation.

Operational Plan: Step-by-Step Handling Procedure
A logical workflow for the safe handling of 9,10-Phenanthrenedione is outlined below.
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Safe Handling Workflow for 9,10-Phenanthrenedione

Preparation

Handling

Post-Handling & Disposal

Review SDS

Assess Risks

Don PPE

Work in Ventilated Area

Proceed to Handling

Weigh and Handle Solid

Prepare Solution (if needed)

Decontaminate Work Area

Proceed to Cleanup

Segregate Waste

Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Safe handling workflow for 9,10-Phenanthrenedione.
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Detailed Experimental Protocol for Safe Handling
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 9,10-Phenanthrenedione before

commencing any work.[1][3][4]

Conduct a risk assessment for the specific procedure being undertaken.

Ensure that an eyewash station and safety shower are readily accessible.[4]

Don the appropriate personal protective equipment as outlined in the PPE table.[1][3]

Handling:

All handling of 9,10-Phenanthrenedione powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of dust.[1]

When weighing the solid, use a spatula and handle it carefully to minimize dust

generation.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Avoid contact with skin and eyes.[1]

Storage:

Store 9,10-Phenanthrenedione in a tightly closed container in a dry, well-ventilated place.

[4]

Keep it away from incompatible materials such as strong oxidizing agents.[4]

Immediate Safety Measures: First Aid
In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][4][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][4][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan
Proper disposal of 9,10-Phenanthrenedione and associated waste is crucial to prevent

environmental contamination.

Waste Segregation and Collection
Solid Waste:

Collect excess or unwanted 9,10-Phenanthrenedione powder in a dedicated, clearly

labeled hazardous waste container.

Use a scoop or spatula for transfer, avoiding dust creation.[10]

Contaminated Materials:
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Any materials that have come into contact with the compound, such as weighing paper,

gloves, and pipette tips, must be treated as hazardous waste.

Place all contaminated disposable materials into the same hazardous waste container as

the solid waste.[10]

Solutions:

If the compound is in a solvent, collect the solution in a separate, compatible, and clearly

labeled hazardous waste container for liquid chemical waste.[10]

Waste Container Labeling
Label all hazardous waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "9,10-Phenanthrenedione"

Associated hazards (e.g., "Irritant," "Environmental Hazard")

The date the waste was first added to the container.

Disposal Procedure
Dispose of all waste in accordance with local, state, and federal regulations.

Do not dispose of 9,10-Phenanthrenedione down the drain or in the regular trash.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

